Cas no 60116-56-5 (ETHANAMINE, 2-[[(4-NITROPHENYL)METHYL]THIO]-)

• Product Name: ETHANAMINE, 2-[[(4-NITROPHENYL)METHYL]THIO]-
• CAS No: 60116-56-5
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 3429101
• PubChem ID: 13628019
• Update Time: 2025-04-21

ETHANAMINE, 2-[[(4-NITROPHENYL)METHYL]THIO]- Chemical and Physical Properties

Names and Identifiers

• ETHANAMINE, 2-[[(4-NITROPHENYL)METHYL]THIO]-
• 2-([(4-Nitrophenyl)methyl]sulfanyl)ethan-1-amine
• 2-((4-nitrobenzyl)thio)ethane-1-amine
• 2-(4-Nitro-benzylsulfanyl)-ethylamine
• 2-((4-Nitrobenzyl)thio)ethan-1-amine
• 4-Nitrobenzyl(2-aminoethyl) sulfide
• MFCD09936783
• AKOS000176653
• 60116-56-5
• 2-[(4-nitrophenyl)methylsulfanyl]ethanamine
• SCHEMBL10953348

• Inchi： 1S/C9H12N2O2S/c10-5-6-14-7-8-1-3-9(4-2-8)11(12)13/h1-4H,5-7,10H2
• InChI Key： AMUWIFGHSOSSSK-UHFFFAOYSA-N
• SMILES： C(N)CSCC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 212.06194880Da
• Monoisotopic Mass: 212.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 369.4±27.0 °C at 760 mmHg
• Flash Point: 177.2±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ETHANAMINE, 2-[[(4-NITROPHENYL)METHYL]THIO]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)